Cas no 18249-94-0 (1H-Benzimidazole-1-methanamine(9CI))
18249-94-0 structure
Product Name:1H-Benzimidazole-1-methanamine(9CI)
CAS No:18249-94-0
MF:C8H9N3
MW:147.177160978317
CID:122865
PubChem ID:12677559
Update Time:2025-04-18
1H-Benzimidazole-1-methanamine(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-1-methanamine(9CI)
- benzimidazol-1-ylmethanamine
- SCHEMBL73224
- 1-(1H-Benzimidazol-1-yl)methanamine
- 18249-94-0
- (1H-Benzo[d]imidazol-1-yl)methanamine
- DTXSID10506568
- AKOS006360013
- N-aminomethylbenzimidazole
-
- Inchi: 1S/C8H9N3/c9-5-11-6-10-7-3-1-2-4-8(7)11/h1-4,6H,5,9H2
- InChI Key: YKVYGWIKNONFHL-UHFFFAOYSA-N
- SMILES: N1(C=NC2C=CC=CC1=2)CN
Computed Properties
- Exact Mass: 147.07977
- Monoisotopic Mass: 147.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- PSA: 43.84
1H-Benzimidazole-1-methanamine(9CI) Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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